Cas no 179329-70-5 (Benzoic acid, 4-(2,5-dihydro-3,4-dihydroxy-5-oxo-2-furanyl)-)

• Product Name: Benzoic acid, 4-(2,5-dihydro-3,4-dihydroxy-5-oxo-2-furanyl)-
• CAS No: 179329-70-5
• MF: C₁₁H₈O₆
• MW: 236.177623748779
• CID: 1368692
• Update Time: 2024-08-16

Benzoic acid, 4-(2,5-dihydro-3,4-dihydroxy-5-oxo-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2,5-dihydro-3,4-dihydroxy-5-oxo-2-furanyl)-

• Inchi： 1S/C11H8O6/c12-7-8(13)11(16)17-9(7)5-1-3-6(4-2-5)10(14)15/h1-4,9,12-13H,(H,14,15)
• InChI Key： SBXLKVYNHQKUGR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2C(O)=C(O)C(=O)O2)C=C1

Computed Properties

• Exact Mass: 236.03204

Experimental Properties

• Density: 1.733±0.06 g/cm3(Predicted)
• Boiling Point: 553.1±50.0 °C(Predicted)
• PSA: 104.06
• pka: 3.62±0.10(Predicted)